![molecular formula C12H8N4O2 B3872538 4-(4H-1,2,4-triazol-4-ylamino)-1,2-naphthalenedione](/img/structure/B3872538.png)
4-(4H-1,2,4-triazol-4-ylamino)-1,2-naphthalenedione
Overview
Description
4-(4H-1,2,4-triazol-4-ylamino)-1,2-naphthalenedione, also known as ATA, is a chemical compound that has been widely studied for its potential applications in scientific research. ATA is a potent inhibitor of a variety of enzymes, including tyrosine kinases, which play a crucial role in many biological processes.
Scientific Research Applications
4-(4H-1,2,4-triazol-4-ylamino)-1,2-naphthalenedione has been shown to have a wide range of potential applications in scientific research. It has been studied as a potential treatment for cancer, as it inhibits the activity of tyrosine kinases that are often overexpressed in cancer cells. This compound has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been studied for its potential to inhibit the replication of viruses such as HIV and hepatitis C.
Mechanism of Action
4-(4H-1,2,4-triazol-4-ylamino)-1,2-naphthalenedione works by inhibiting the activity of tyrosine kinases, which are enzymes that play a crucial role in many biological processes, including cell growth and division. By inhibiting the activity of these enzymes, this compound can prevent the proliferation of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several tyrosine kinases, including Abl, Src, and JAK2. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to have anti-inflammatory effects, reducing the production of cytokines that contribute to inflammation.
Advantages and Limitations for Lab Experiments
4-(4H-1,2,4-triazol-4-ylamino)-1,2-naphthalenedione has several advantages for use in lab experiments. It is a potent and specific inhibitor of tyrosine kinases, making it a valuable tool for studying the role of these enzymes in various biological processes. Additionally, this compound has been shown to have low toxicity in vitro, making it a safe compound to use in cell culture experiments. However, this compound has some limitations, including its poor solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for research on 4-(4H-1,2,4-triazol-4-ylamino)-1,2-naphthalenedione. One area of interest is the development of more potent and selective inhibitors of tyrosine kinases, which could have even greater potential as cancer treatments. Additionally, this compound and other tyrosine kinase inhibitors could be studied for their potential to treat other diseases, such as autoimmune disorders and viral infections. Finally, the development of more efficient methods for synthesizing this compound could make it more widely available for use in scientific research.
properties
IUPAC Name |
4-(1,2,4-triazol-4-ylamino)naphthalene-1,2-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N4O2/c17-11-5-10(15-16-6-13-14-7-16)8-3-1-2-4-9(8)12(11)18/h1-7,15H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWFKIQXGBPIMFR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=O)C2=O)NN3C=NN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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